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Yuzhno-Sakhalinsk, Sakhalin Oblast - In a widely publicized move, officials on Sakhalin Island

declared in August 2025 that the region had achieved carbon neutrality, a milestone reached

ahead of its original 2025 target.[1][2] This announcement marks a significant moment in

Russia's climate strategy, positioning the Far East island as a testbed for national

decarbonization efforts.[3] This guide provides a comparative analysis of Sakhalin's carbon

neutrality initiative, juxtaposed with the established efforts of other pioneering islands—Samsø

(Denmark), Bornholm (Denmark), Tilos (Greece), and El Hierro (Spain). Through a data-driven

comparison, this report aims to offer researchers, scientists, and drug development

professionals a clear perspective on the methodologies, progress, and reported outcomes of

these distinct approaches to achieving a sustainable energy future.

I. Overview of Carbon Neutrality Goals and
Strategies
Each island has embarked on a unique journey towards carbon neutrality, tailored to its specific

geographical, economic, and political context.

Sakhalin Island, Russia: The "Sakhalin Experiment," launched in 2022, aims to balance

greenhouse gas (GHG) emissions with the absorptive capacity of the island's vast forests.[4]

Key strategies include the implementation of a regional cap-and-trade system, the introduction

of carbon quotas for major emitters, a transition from coal to natural gas for energy production,
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and the development of renewable energy sources. In 2021, the island's emissions were

reported at 12.3 million tonnes of CO2 equivalent, with an absorption capacity of 11.1 million

tonnes, leaving a 1.2 million tonne gap to be closed.[5]

Samsø, Denmark: This Danish island is widely recognized as a global leader in renewable

energy. Having achieved 100% renewable electricity production, Samsø is now considered

carbon-negative.[6] Its strategy has been heavily reliant on community ownership of wind

turbines and a transition to biomass-based district heating. The island's next ambitious goal is

to be entirely fossil-fuel-free by 2030.[7]

Bornholm, Denmark: Known as the "Bright Green Island," Bornholm has a target of producing

all its energy from renewable sources by 2025 and becoming a zero-emission and climate-

friendly community by 2035.[8][9] Its approach involves a mix of wind, solar, and biomass

energy, coupled with a focus on energy efficiency and the development of a smart grid.[8][10]

Tilos, Greece: Tilos has distinguished itself through its remarkable achievements in waste

management, becoming the world's first certified zero-waste island.[11][12] The "Just Go Zero"

initiative has resulted in diverting 100% of municipal solid waste from landfills, with a recycling

rate nearing 90%.[13][14] The island is also largely energy self-sufficient through a hybrid

renewable energy system.

El Hierro, Spain: This Canary Island has pioneered the use of a unique wind-hydro pumped

storage power station, Gorona del Viento, to provide a stable supply of renewable energy. This

system has significantly reduced the island's reliance on imported diesel fuel and has led to

substantial cuts in CO2 emissions.[15][16]

II. Comparative Data on Carbon Neutrality Progress
The following tables summarize the available quantitative data for each island, providing a

snapshot of their progress towards their respective goals.
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Island
Baseline GHG
Emissions
(Year)

Latest
Reported GHG
Emissions
(Year)

GHG
Reduction
Target

Renewable
Energy Share
in Electricity

Sakhalin Island

12.3 million

tonnes CO2e

(2021)[17][5]

Data for

2024/2025 not

yet publicly

available in detail

Achieve carbon

neutrality by

2025[1][2]

Data not

specified

Samsø Not specified Carbon Negative
Fossil-fuel free

by 2030[7]
100%[6]

Bornholm Not specified
Ongoing

reduction

Carbon-neutral

energy

production by

2025[8]

Over 60% locally

produced,

remainder from

Sweden[18]

Tilos Not specified
Significant

reduction

Energy self-

sufficient

High, aiming for

100%[19]

El Hierro
High reliance on

diesel

Significant

reduction

100% renewable

energy

Often achieves

100% for

extended

periods[20][15]
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Island Key Performance Indicators

Sakhalin Island
Target to close a 1.2 million tonne CO2e gap

from 2021 levels.[17]

Samsø
Carbon footprint of minus 2 tonnes of CO2 per

citizen annually.[6]

Bornholm

62% share of renewable energy for heat and

power consumption in 2018 (excluding imports).

[9]

Tilos

Nearly 90% recycling and composting rate;

100% diversion of municipal solid waste from

landfill.[11][14]

El Hierro

Avoided over 30,000 tons of CO2 emissions

since the start of the Gorona del Viento plant.

[15][16] Reduced diesel consumption by

thousands of tons annually.[21][15]

III. Methodologies and Experimental Protocols
A critical aspect of validating carbon neutrality claims lies in the transparency and rigor of the

methodologies employed for data collection and verification.

Sakhalin Island's "Sakhalin Experiment"
The validation of Sakhalin's carbon neutrality is reportedly based on data from the federal

environmental monitoring service, Rosgidromet.[2] The core of the experiment involves a GHG

cadastre to assess local emissions and absorptions, with results confirmed by the Federal

Service for Hydrometeorology and Environmental Monitoring.[22]

Experimental Protocol for GHG Inventory:

Emissions: Mandatory carbon reporting for companies emitting over 20,000 tonnes of CO2e

per year. These reports are subject to verification by accredited entities.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://interfax.com/newsroom/top-stories/107940/
https://energiakademiet.dk/en/island-1-0/
https://www.energiesdelamer.eu/wp-content/uploads/2021/05/31-05-021-ec_rtd_responsible-island-bornholm.pdf
https://www.missionzeroacademy.eu/zero-waste-cities-certification/tilos-becomes-the-first-zero-waste-city-certified-in-greece-and-the-first-island-of-the-certification/
https://www.polygreen.eco/tilos-becomes-the-first-zero-waste-city-certified-in-greece/
https://en.renovablesverdes.com/gorona-del-viento-manages-to-supply-1-974-renewable-hours/
https://hybridpowersystems.org/wp-content/uploads/sites/9/2018/05/1_2_TENE18_036_paper_Marrero_Agustin.pdf
https://www.goronadelviento.es/en/
https://en.renovablesverdes.com/gorona-del-viento-manages-to-supply-1-974-renewable-hours/
https://interfax.com/newsroom/top-stories/113049/
https://insightplus.bakermckenzie.com/bm/attachment_dw.action?attkey=FRbANEucS95NMLRN47z%2BeeOgEFCt8EGQJsWJiCH2WAUTleh6%2BAJHrjYhH9zLA2km&nav=FRbANEucS95NMLRN47z%2BeeOgEFCt8EGQbuwypnpZjc4%3D&attdocparam=pB7HEsg%2FZ312Bk8OIuOIH1c%2BY4beLEAe5rRb%2BtXGBV4%3D&fromContentView=1
https://nordregioprojects.org/blog/2019/11/12/bright-green-island-bornholm-in-denmark/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sequestration: The carbon absorption capacity of Sakhalin's forests is a key component. The

methodology for this is based on a combination of state forest inventory data and remote

sensing.[23] The process involves converting wood stock (m³) into carbon reserves using

specific conversion coefficients.[23]

Verification: The "Sakhalin GHG Bill" mandates the verification of carbon reporting by

independent expert organizations.[22]

Comparative Island Methodologies
The European islands in this comparison have largely followed frameworks and standards set

by the European Union and their respective national governments.

Samsø and Bornholm: These Danish islands have benefited from national strategies and

support from organizations like the Danish Energy Agency. Their methodologies for tracking

renewable energy production and consumption are well-established, often involving detailed

energy system monitoring and reporting through local energy agencies and utilities.[24][25]

Tilos: The "Just Go Zero" project on Tilos employs a meticulous waste tracking system. Each

household's waste is sorted into three categories, and a digital platform tracks the volume of

each type of waste collected, providing real-time data on recycling rates.[16] The certification

as a "Zero Waste City" involves a third-party audit based on the standards of the Mission

Zero Academy (MiZA).[11]

El Hierro: The performance of the Gorona del Viento power plant is continuously monitored,

with publicly available data on energy production, demand coverage, and CO2 emissions

avoided.[26] The calculation of CO2 reduction is based on the displacement of diesel fuel

that would have otherwise been used for power generation.[15][16]

IV. Visualizing the Pathways to Carbon Neutrality
The following diagrams, generated using Graphviz, illustrate the key logical flows and

experimental workflows of the carbon neutrality initiatives on Sakhalin Island and the

comparative islands.
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V. Conclusion
The case of Sakhalin Island presents an ambitious and multifaceted approach to achieving

carbon neutrality, heavily leveraging its natural forest resources alongside policy instruments

like a carbon trading system. While the official declaration of achieving this goal ahead of

schedule is a significant development, a comprehensive and independently verified dataset for

the final assessment period is not yet publicly available. This contrasts with the more

established and transparently documented progress of the comparative European islands,

which have, over longer periods, demonstrated verifiable successes in renewable energy

integration and sustainable waste management.

For researchers and professionals in the field, the "Sakhalin Experiment" offers a compelling

case study of a region with a fossil-fuel-based economy attempting a rapid transition. However,

a thorough validation of its success will require the release of detailed, verifiable data on its

greenhouse gas inventory for the years leading up to and including 2025, along with the

specific methodologies used for verification. The experiences of Samsø, Bornholm, Tilos, and

El Hierro provide valuable benchmarks and proven models for sustainable island development,
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underscoring the importance of community engagement, technological innovation, and robust,

transparent monitoring and reporting.
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